Cas no 474-60-2 (Campestanol)

Campestanol structure
Campestanol structure
Product Name:Campestanol
CAS No:474-60-2
MF:C28H50O
MW:402.696009159088
CID:331084
Update Time:2025-08-05

Campestanol Chemical and Physical Properties

Names and Identifiers

    • Ergostan-3-ol, (3b,5a,24R)-
    • Campestanol
    • 6-Benzothiazolecarbonitrile, 2-methyl-
    • 5alpha-campestan-3beta-ol
    • 5alpha-Campestanol
    • Ergostanol
    • 5J08LF99N1
    • Epiergostanol
    • Plant Sterols/Stanols
    • 24beta-Ethylcholestanol
    • 5alpha-Dihydrocampesterol
    • 24beta-Methyl cholestanol
    • 5alpga-Ergostan-3-beta-ol
    • (24R)-5alpha-ergostan-3beta-ol
    • Ergostan-3-ol, (3.beta.,5.alpha.)-
    • 5.alpha.-Ergostan-3.beta.-ol
    • Inchi: 1S/C28H50O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h18-26,29H,7-17H2,1-6H3/t19-,20-,21+,22+,23+,24-,25+,26+,27+,28-/m1/s1
    • InChI Key: ARYTXMNEANMLMU-ATEDBJNTSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](C)C(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 402.38600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 569
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Powder
  • PSA: 20.23000
  • LogP: 7.71460

Campestanol Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

Campestanol Pricemore >>

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Campestanol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Palladium
1.2 Solvents: 1-Propanol
1.3 Reagents: Hydrogen
Reference
Modeling and Scale-up of Sitosterol Hydrogenation Process: From Laboratory Slurry Reactor to Plant Scale
Waern, Johan; et al, Industrial & Engineering Chemistry Research, 2006, 45(21), 7067-7076

Campestanol Raw materials

Campestanol Preparation Products

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